ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(Z)-2-benzamido-3-naphthalen-1-ylprop-2-enoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C27H27N3O4/c1-2-34-27(33)30-17-15-29(16-18-30)26(32)24(28-25(31)21-10-4-3-5-11-21)19-22-13-8-12-20-9-6-7-14-23(20)22/h3-14,19H,2,15-18H2,1H3,(H,28,31)/b24-19-
• InChI Key: AAACVAAVUFQVLB-CLCOLTQESA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C(=CC2=CC=CC3=CC=CC=C32)NC(=O)C4=CC=CC=C4
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)C(=O)/C(=C/C2=CC=CC3=CC=CC=C32)/NC(=O)C4=CC=CC=C4
• Molecular Formula: C27H27N3O4
• Molecular Weight: 457.5 g/mol

Description

Ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate, also known as BNPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. In neuroscience, this compound has been studied for its effects on neurotransmitter release and synaptic plasticity. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines.

Mechanism of Action

The mechanism of action of ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. For example, this compound has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This compound has also been shown to inhibit the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. For example, this compound has been shown to reduce inflammation and pain in animal models of arthritis. This compound has also been shown to increase the release of certain neurotransmitters in the brain, such as dopamine and serotonin. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate in lab experiments is its potential to target specific enzymes and receptors in the body, making it a useful tool for studying various biological processes. However, one limitation of using this compound is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are several future directions for research on ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate. One direction is to further investigate its potential as a drug candidate for various diseases, such as cancer and inflammation. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the glutamate system. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

Ethyl 4-[2-(benzoylamino)-3-(1-naphthyl)acryloyl]-1-piperazinecarboxylate can be synthesized through a series of chemical reactions, starting with the condensation of 1-naphthylamine and benzoyl chloride to form N-(1-naphthyl)benzamide. This compound is then reacted with 2-bromoacetyl ethyl ester and piperazine to form this compound.